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Inulicin
Overview
Description
1-O-Acetylbritannilactone is a terpene lactone.
Britannilactone 1-O-acetate is a natural product found in Inula japonica and Pentanema britannicum with data available.
Scientific Research Applications
Biological Activities and Potential Applications
Benzofuran compounds, such as 4-[(3aS,4R,7aR)-4-hydroxy-6-methyl-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-5-yl]pentyl acetate, are ubiquitous in nature and have demonstrated a variety of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral properties. These activities have attracted significant attention from chemical and pharmaceutical researchers, making benzofuran compounds potential natural drug lead compounds. For instance, some newly discovered benzofuran compounds exhibit anti-hepatitis C virus activity and hold promise as effective therapeutic drugs for hepatitis C. Moreover, novel scaffold compounds of benzofuran have been developed and utilized as anticancer agents. Additionally, recent advancements in constructing benzofuran rings, such as free radical cyclization cascades and proton quantum tunneling, have facilitated the synthesis of complex benzofuran derivatives with high yields and fewer side reactions (Miao et al., 2019).
Antimicrobial Properties
Benzofuran and its derivatives have emerged as prominent structures in the development of new antimicrobial agents. These compounds are present in a wide array of natural products and synthetic compounds, offering a broad spectrum of biological and pharmacological applications. The unique structural features of benzofuran, coupled with its extensive biological activities, make it a valuable scaffold in drug discovery, especially for crafting efficient antimicrobial candidates. Benzofuran-based compounds have shown promise in combating a variety of clinically approved targets, and further research is crucial to harness their full therapeutic potential in treating microbial diseases (Hiremathad et al., 2015).
Mechanism of Action
- Role : By inhibiting eNOS, it modulates nitric oxide (NO) production, which plays a crucial role in vascular homeostasis, inflammation, and angiogenesis .
- This inhibition affects downstream signaling pathways, including the VEGF-Src-FAK pathway . By disrupting this pathway, it impacts angiogenesis and cancer cell growth .
- VEGF-Src-FAK Pathway : Vascular endothelial growth factor (VEGF) activates Src kinase, which, in turn, phosphorylates focal adhesion kinase (FAK). 1-O-Acetyl britannilactone interferes with this cascade, suppressing angiogenesis and cancer cell proliferation .
Target of Action
Mode of Action
Biochemical Pathways
properties
IUPAC Name |
[(4S)-4-[(3aS,4S,7aR)-4-hydroxy-6-methyl-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-5-yl]pentyl] acetate | |
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InChI |
InChI=1S/C17H24O5/c1-9(6-5-7-21-12(4)18)14-10(2)8-13-15(16(14)19)11(3)17(20)22-13/h9,13,15-16,19H,3,5-8H2,1-2,4H3/t9-,13+,15+,16+/m0/s1 | |
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InChI Key |
QKUFZFLZBUSEHN-CZLJMHDISA-N | |
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Canonical SMILES |
CC1=C(C(C2C(C1)OC(=O)C2=C)O)C(C)CCCOC(=O)C | |
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Isomeric SMILES |
CC1=C([C@H]([C@H]2[C@@H](C1)OC(=O)C2=C)O)[C@@H](C)CCCOC(=O)C | |
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Molecular Formula |
C17H24O5 | |
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DSSTOX Substance ID |
DTXSID90904841 | |
Record name | Inulicin | |
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Molecular Weight |
308.4 g/mol | |
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CAS RN |
33627-41-7, 681457-46-5 | |
Record name | 1-O-Acetylbritannilactone | |
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Record name | Inulicin | |
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Record name | Inulicin | |
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